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Abstract
Kopsine, a complex heptacyclic indole alkaloid, stands as a molecule of significant interest

within the scientific community. Isolated from plants of the Kopsia genus, this natural product

showcases a unique and challenging chemical architecture that has intrigued synthetic

chemists for decades. Beyond its structural complexity, Kopsine and its congeners exhibit a

range of promising biological activities, including anti-inflammatory, cardiovascular, and

vasorelaxant effects. This technical guide provides an in-depth exploration of the chemical

structure of Kopsine, presenting a compilation of its physicochemical and spectroscopic data.

Furthermore, it details experimental protocols for its isolation from natural sources and its

chemical synthesis. The guide also delves into its known biological activities and discusses

potential signaling pathways involved in its mechanism of action, offering valuable insights for

researchers in natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Identification
Kopsine is classified as an aspidofractinine alkaloid, characterized by a rigid and highly

intricate caged polycyclic skeleton. Its unambiguous structural elucidation has been

accomplished through a combination of spectroscopic techniques and X-ray crystallography.

Systematic Name (IUPAC): methyl (1R,4S,12R,13S,16R,18S)-18-hydroxy-17-oxo-5,14-

diazaheptacyclo[12.5.3.0¹﹐¹³.0⁴﹐¹².0⁴﹐¹⁸.0⁶﹐¹¹.0¹²﹐¹⁶]docosa-6,8,10-triene-5-carboxylate
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Chemical Formula: C₂₂H₂₄N₂O₄

Molecular Weight: 380.44 g/mol

CAS Registry Number: 559-48-8

The fundamental structure of Kopsine is depicted below, illustrating its complex, seven-ring

system.
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Potential Anti-inflammatory Mechanism of Kopsine
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Potential Vasorelaxant Mechanism of Kopsine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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